1-(3-Cyclohexen-1-ylmethyl)-4-(4-fluorobenzoyl)piperazine

• Molecular Formula: C18H23FN2O
• Molecular Weight: 302.4 g/mol
• IUPAC Name: [4-(cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C18H23FN2O/c19-17-8-6-16(7-9-17)18(22)21-12-10-20(11-13-21)14-15-4-2-1-3-5-15/h1-2,6-9,15H,3-5,10-14H2
• InChI Key: IMZQLEVGXDYZTL-UHFFFAOYSA-N
• SMILES: C1CC(CC=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)F

Description

1-(3-Cyclohexen-1-ylmethyl)-4-(4-fluorobenzoyl)piperazine, also known as CPP or CPP-109, is a chemical compound that has been studied for its potential therapeutic applications. CPP-109 is a derivative of the drug called vigabatrin, which is used to treat epilepsy. CPP-109 has been found to inhibit the enzyme called GABA transaminase, which is responsible for breaking down the neurotransmitter GABA in the brain. This inhibition of GABA transaminase leads to an increase in GABA levels in the brain, which can have therapeutic effects on various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of 1-(3-Cyclohexen-1-ylmethyl)-4-(4-fluorobenzoyl)piperazine-109 involves the inhibition of GABA transaminase, which leads to an increase in GABA levels in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal activity. An increase in GABA levels can have therapeutic effects on various neurological and psychiatric disorders.
Biochemical and Physiological Effects
This compound-109 has been found to have several biochemical and physiological effects. It has been shown to increase GABA levels in the brain, which can lead to a decrease in neuronal activity and a reduction in anxiety and seizures. This compound-109 has also been found to enhance cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Cyclohexen-1-ylmethyl)-4-(4-fluorobenzoyl)piperazine-109 in lab experiments is its specificity for GABA transaminase inhibition. This allows researchers to study the effects of GABA levels on various neurological and psychiatric disorders. However, one limitation is that this compound-109 has a short half-life and requires frequent dosing, which can be challenging in some experimental designs.

Future Directions

There are several future directions for the research on 1-(3-Cyclohexen-1-ylmethyl)-4-(4-fluorobenzoyl)piperazine-109. One area of interest is its potential therapeutic applications in addiction and substance abuse disorders. This compound-109 has been found to reduce drug-seeking behavior in animal models of addiction, and further research is needed to determine its efficacy in humans. Another area of interest is its potential to enhance cognitive function and memory in individuals with cognitive impairments. Additionally, the development of more potent and long-lasting GABA transaminase inhibitors could lead to improved therapeutic outcomes for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-(3-Cyclohexen-1-ylmethyl)-4-(4-fluorobenzoyl)piperazine-109 involves several steps, starting with the reaction of 4-fluorobenzoyl chloride with piperazine to form 4-fluorobenzoylpiperazine. This compound is then reacted with 3-cyclohexen-1-ylmethylamine to form this compound-109. The synthesis of this compound-109 has been optimized to produce high yields and purity.

Scientific Research Applications

1-(3-Cyclohexen-1-ylmethyl)-4-(4-fluorobenzoyl)piperazine-109 has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been found to be effective in animal models of addiction, depression, anxiety, and epilepsy. This compound-109 has also been studied for its potential to enhance cognitive function and memory.